Cas no 119902-17-9 (Periplocoside F)

• Product Name: Periplocoside F
• CAS No: 119902-17-9
• Molecular Formula: C₆₃H₁₀₄O₂₃
• Molecular Weight: 1229.4861
• CID: 208185
• PubChem ID: 148048

Periplocoside F Properties

Names and Identifiers

• 2-[6-[6-[6-[7-[1-(3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl)ethoxy]-4'-methoxy-2',9-dimethylspiro[4,5a,6,7,9,9a-hexahydropyrano[3,4-c][1,2,5]
• b-D-ribo-Hexopyranoside,(2S,4R,5R,5'aR,6R,7'S,9'R,9'aR)-7'-[[(3b,20S)-3,17-dihydroxypregn-5-en-20-yl]oxy]octahydro-4-methoxy-
• periplocoside F
• 4)-O-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl-(1&reg
• 7'-(((3beta,20S)-3,17-dihydroxypregn-5-en-20-yl)oxy)octahydro-4-methoxy-6,9'-dimethylspiro(2H-pyran-2,3'(4'H)-(7H)pyrano(3,4-c)(1,2,5)trioxepin)-5-yl O-6-deoxy-3-O-methyl-beta-D-galactopyranosyl-(1-4)-O-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-Hexopyranoside (3'S-(3'alpha(4S*,5S*,6S*),5'abeta,7'alpha,9'alpha,9'aalpha))-
• b-D-ribo-Hexopyranoside,(2S,4R,5R,5'aR,6R,7'S,9'R,9'aR)-7'-[[(3b,20S)-3,17-dihydroxypregn-5-en-20-yl]oxy]octahydro-4-methoxy-6,9'-dimethylspiro[2H-pyran-2,3'(4'H)-[7H]pyrano[3,4-c][1,2,5]trioxepin]-5-ylO-6-deoxy-3-O-methyl-b-D-galactopyranosyl-(1&reg
• beta-D-ribo
• 119902-17-9

• InChIKey： LLEJLRLCWJHVHW-UHFFFAOYSA-N
• Inchi： 1S/C63H104O23/c1-30-51(65)58(72-14)52(66)59(78-30)83-55-33(4)76-49(26-44(55)70-12)81-53-31(2)74-48(24-42(53)68-10)80-54-32(3)75-50(25-43(54)69-11)82-56-35(6)84-62(28-46(56)71-13)29-73-45-27-47(77-34(5)57(45)85-86-62)79-36(7)63(67)22-19-41-39-16-15-37-23-38(64)17-20-60(37,8)40(39)18-21-61(41,63)9/h15,30-36,38-59,64-67H,16-29H2,1-14H3
• SMILES： O([H])C1(C([H])(C([H])([H])[H])OC2([H])C([H])([H])C3([H])C([H])(C([H])(C([H])([H])[H])O2)OOC2(C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O2)OC2([H])C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O2)OC2([H])C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O2)OC2([H])C([H])([H])C([H])(C([H])(C([H])(C([H])([H])[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O2)O[H])OC([H])([H])[H])O[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C([H])([H])O3)C([H])([H])C([H])([H])C2([H])C3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C21C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 1228.69702
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1228.69683956 g/mol
• Heavy Atom Count: 86
• Complexity: 2270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 33
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 256
• Molecular Weight: 1229.5

Experimental Properties

• PSA: 256.29
• Refractive Index: 1.563
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides